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Compound of Interest

Compound Name: Dimethyl shellolate

Cat. No.: B15192430 Get Quote

An In-depth Technical Guide to Dimethyl
Shellolate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, molecular

formula, and available data on dimethyl shellolate. The information is intended for

researchers, scientists, and professionals involved in drug development and related fields.

Chemical Identity and Structure
Dimethyl shellolate, also known as shellolic acid dimethyl ester, is a derivative of shellolic

acid, a primary component of shellac. Shellac is a natural resin secreted by the female lac bug,

Kerria lacca.

The molecular formula for dimethyl shellolate is C₁₇H₂₄O₆.[1] Its IUPAC name is dimethyl

(1S,2R,5S,6S,7R,10S)-10-hydroxy-6-(hydroxymethyl)-6-methyltricyclo[5.3.1.0¹⁵]undec-8-ene-

2,8-dicarboxylate.[1]

Structure:

The 2D chemical structure of dimethyl shellolate is presented below:
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Physicochemical Properties
Quantitative data for dimethyl shellolate is primarily based on computed properties. A

summary of these properties is provided in the table below for easy reference and comparison.

Property Value Source

Molecular Weight 324.4 g/mol PubChem[1]

Exact Mass 324.15728848 PubChem[1]

XLogP3 0.6 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
6 PubChem[1]

Rotatable Bond Count 4 PubChem[1]

Topological Polar Surface Area 93.1 Å² PubChem[1]

Heavy Atom Count 23 PubChem[1]

Formal Charge 0 PubChem[1]

Complexity 569 PubChem[1]
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Synthesis and Experimental Protocols
Detailed experimental protocols for the direct synthesis of dimethyl shellolate are not readily

available in the public domain. However, the synthesis of various esters of dimethyl shellolate
has been described, suggesting that dimethyl shellolate itself can be prepared via the

esterification of shellolic acid.

A general approach for the synthesis would involve the reaction of shellolic acid with methanol

in the presence of an acid catalyst.

Synthesis of Dimethyl Shellolate Esters (A Related Protocol):

A study on the synthesis of model esters of a constituent of shellac provides a relevant

experimental approach. In this research, 10α, 10β-, and 13-esters of dimethyl shellolate were

prepared from the corresponding 10-bromo and 13-iodo derivatives and the potassium salt of

threo-aleuritic and 16-hydroxy trans-9,10-epoxy hexadecanoic acids.

General Experimental Workflow:

The following diagram illustrates a generalized workflow for the synthesis, purification, and

characterization of a chemical compound like dimethyl shellolate.
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A generalized workflow for the synthesis and characterization of dimethyl shellolate.
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Biological Activity
There is limited information on the specific biological activity of dimethyl shellolate. However,

a study investigating new shellolic esters isolated from lac found that some of these

compounds exhibited considerable activity against B. subtilis, E. coli, and S. aureus

microorganisms. The same study reported that the tested shellolic esters were inactive against

human cancer cell lines (HepG2, MCF-7, Hela, and C6).[2] This suggests that derivatives of

shellolic acid, such as dimethyl shellolate, may warrant further investigation for their potential

antibacterial properties.

Logical Relationship of Biological Screening:

The following diagram illustrates the logical flow of a preliminary biological screening process

for a compound like dimethyl shellolate.
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Preliminary biological screening workflow for dimethyl shellolate.

Conclusion
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Dimethyl shellolate is a known chemical entity with a defined structure and molecular formula.

While detailed experimental and biological data are sparse in publicly accessible literature, the

information available on related shellolic acid esters suggests potential avenues for future

research, particularly in the area of antibacterial activity. Further investigation is required to fully

elucidate the synthesis, properties, and biological functions of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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